Cas no 2138519-35-2 (4'-bromo-5'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine)

• Product Name: 4'-bromo-5'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine
• CAS No: 2138519-35-2
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 6512382
• PubChem ID: 165482830
• Update Time: 2025-06-10

4'-bromo-5'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine Chemical and Physical Properties

Names and Identifiers

• 4'-bromo-5'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine
• EN300-1105199
• 4'-bromo-5'-methyl-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2-amine
• 2138519-35-2

• Inchi： 1S/C11H13BrN2/c1-6-2-3-7-9(10(6)12)11(5-14-7)4-8(11)13/h2-3,8,14H,4-5,13H2,1H3
• InChI Key： NJSSIKHLCONILP-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC2=C1C1(CN2)CC1N

Computed Properties

• Exact Mass: 252.02621g/mol
• Monoisotopic Mass: 252.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Additional information on 4'-bromo-5'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine

4'-bromo-5'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine

The compound 4'-bromo-5'-methyl-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine, with the CAS number 2138519-35-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique spirocyclopropane structure, which combines a cyclopropane ring fused to an indole moiety. The presence of bromine and methyl substituents further enhances its chemical complexity and functional diversity.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Researchers have demonstrated that the spirocyclopropane framework can serve as a versatile platform for constructing complex heterocyclic systems. For instance, the indole core is known for its role in various pharmacophores, including those found in antidepressants and anticancer agents. The bromine substituent at the 4' position provides an additional site for functionalization, enabling the creation of derivatives with tailored biological activities.

The synthesis of 4'-bromo-5'-methyl-1',2'-dihydrospirocyclopropane has been optimized through advanced catalytic methods. These methods leverage transition metal catalysts to facilitate key bond-forming reactions, such as cycloadditions and cross-couplings. The use of palladium-catalyzed coupling reactions has proven particularly effective in assembling the spirocyclopropane framework with high stereoselectivity. This approach not only enhances the efficiency of synthesis but also minimizes waste, aligning with green chemistry principles.

In terms of applications, this compound has shown promise in drug discovery programs targeting neurodegenerative diseases. Preclinical studies indicate that certain derivatives exhibit potent inhibitory activity against enzymes implicated in Alzheimer's disease, such as beta-secretase. The methyl group at the 5' position plays a critical role in modulating the compound's pharmacokinetic properties, including its solubility and bioavailability.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Its rigid spirocyclopropane core can serve as a scaffold for designing novel π-conjugated materials with tailored electronic properties. Recent research has explored its potential as a component in organic semiconductors, where it exhibits favorable charge transport characteristics.

In conclusion, 4'-bromo-5'-methyl-1',2'-dihydrospirocyclopropane represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its intricate structure and functional substituents make it an invaluable tool for advancing both therapeutic development and materials innovation.